Cas no 1291487-40-5 (3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one)

• Product Name: 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one
• CAS No: 1291487-40-5
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 4916353
• Update Time: 2025-10-22

3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one
• 3-Amino-1-(4-methoxyphenyl)-4-(p-tolyl)azetidin-2-one

• Inchi： 1S/C17H18N2O2/c1-11-3-5-12(6-4-11)16-15(18)17(20)19(16)13-7-9-14(21-2)10-8-13/h3-10,15-16H,18H2,1-2H3
• InChI Key： FHJGRFNZBYNQNN-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC(C)=CC=2)N1C1C=CC(=CC=1)OC)N

Computed Properties

• Exact Mass: 282.136827821 g/mol
• Monoisotopic Mass: 282.136827821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.6
• Molecular Weight: 282.34

Additional information on 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one

Introduction to 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one (CAS No. 1291487-40-5)

3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework, featuring an azetidinone core substituted with amino, methoxy, and para-tolyl groups, positions it as a promising candidate for further exploration in drug discovery and development. This compound, identified by the CAS number 1291487-40-5, represents a unique blend of aromatic and saturated functionalities, which may contribute to its potential biological activities.

The synthesis and characterization of 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one have been subjects of interest in recent scientific literature. The azetidinone scaffold is particularly noteworthy due to its structural resemblance to bioactive molecules such as antifungal and anti-inflammatory agents. The presence of an amino group at the 3-position and aromatic substituents at the 1- and 4-positions enhances the compound's complexity, making it a versatile platform for structural modifications.

Recent advancements in computational chemistry have enabled the virtual screening of large chemical libraries to identify novel bioactive scaffolds. In this context, 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one has been evaluated using molecular docking simulations to assess its potential interactions with biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory pathways.

The methoxy and para-tolyl substituents in the molecule are strategically positioned to influence electronic properties and steric interactions, which are critical for binding affinity and specificity. These features make 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one an attractive candidate for further pharmacological investigation. Researchers have hypothesized that modifications to these aromatic groups could enhance or alter its biological profile, leading to the development of more effective therapeutic agents.

In vitro studies have begun to explore the pharmacological potential of 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one. Initial assays have focused on its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation-related diseases. The compound's ability to modulate these enzymatic pathways could make it a valuable component in the treatment of conditions ranging from arthritis to cardiovascular diseases.

The role of 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one in drug development is further underscored by its structural versatility. The azetidinone ring can be modified in various ways, allowing chemists to fine-tune its properties for specific therapeutic applications. For instance, introducing additional functional groups or altering the substitution pattern could lead to derivatives with enhanced solubility, bioavailability, or target specificity.

Current research also emphasizes the importance of understanding the mechanistic basis of 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one's biological effects. By elucidating its interaction mechanisms at the molecular level, scientists can gain insights into how it exerts its pharmacological actions. This knowledge is crucial for optimizing drug design and improving therapeutic outcomes.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for novel bioactive compounds like 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one. HTS allows for rapid evaluation of large libraries of compounds against multiple biological targets, thereby identifying promising candidates for further investigation. The compound's inclusion in such screens has highlighted its potential as a lead molecule for drug development.

Future directions in the study of 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one include exploring its role in disease models and conducting preclinical studies to assess its safety and efficacy. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications.

The broader significance of 3-Amino-1-(4-methoxy-phenyl)-4-p-tolyl-azetidin-2-one lies in its contribution to advancing our understanding of heterocyclic chemistry and its applications in medicine. As research continues to uncover new biological functions and synthetic strategies, this compound will remain a focal point for innovation in pharmaceutical sciences.